Cas no 270263-04-2 (Fmoc-(s)-3-amino-5-hexenoic acid)

• Product Name: Fmoc-(s)-3-amino-5-hexenoic acid
• CAS No: 270263-04-2
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD01861088
• CID: 252993
• PubChem ID: 24886844
• Update Time: 2025-09-17

Fmoc-(s)-3-amino-5-hexenoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Fmoc-amino)-5-hexenoic acid
• 5-Hexenoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (3S)-
• Fmoc-(S)-3-amino-5-hexenoic acid
• Fmoc-L-beta-homoallylglycine
• Fmoc-β-HoGly(Allyl)-OH
• (3S)-3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-hexenoicacid
• FMOC-ALGLY-(C*CH2)OH
• Fmoc-b-HoGly(allyl)-OH
• RARECHEM AK PT F009
• AC-22133
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)hex-5-enoic acid
• (S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)hex-5-enoic acid
• (S)-3-(Fmoc-amino)-5-hexenoic acid, >=95.0%
• Fmoc-L-b-homoallylglycine
• PS-12328
• 270263-04-2
• A877042
• EN300-7282078
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoic acid
• MFCD01861088
• DTXSID001172216
• (3S)-3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-hexenoic acid
• SCHEMBL799783
• D82246
• (S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)hex-5-enoicacid
• CS-W009406
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)hex-5-enoic acid
• AKOS025295028
• (3S)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hex-5-enoic acid
• Fmoc-(s)-3-amino-5-hexenoic acid

• MDL： MFCD01861088
• Inchi： 1S/C21H21NO4/c1-2-7-14(12-20(23)24)22-21(25)26-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h2-6,8-11,14,19H,1,7,12-13H2,(H,22,25)(H,23,24)/t14-/m0/s1
• InChI Key： SVCMPCVPSYAVJO-AWEZNQCLSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 351.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 187

Experimental Properties

• Color/Form: White powder
• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 576.6°Cat760mmHg
• Flash Point: 302.5°C
• Refractive Index: 1.594
• Solubility: Insuluble (9.5E-3 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 4.33540
• Solubility: Not determined

Fmoc-(s)-3-amino-5-hexenoic acid Security Information

• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C
• HazardClass：IRRITANT

Additional information on Fmoc-(s)-3-amino-5-hexenoic acid

Fmoc-(s)-3-amino-5-hexenoic Acid: A Comprehensive Overview

Fmoc-(s)-3-amino-5-hexenoic acid, with the CAS number 270263-04-2, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of amino acids, specifically designed for applications in peptide synthesis and related research areas. The inclusion of the Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protective moiety, which is crucial in solid-phase synthesis techniques. The (s)-configuration at the chiral center highlights its stereochemical specificity, making it a valuable tool in enantioselective synthesis and asymmetric catalysis.

Recent advancements in peptide chemistry have underscored the importance of Fmoc-(s)-3-amino-5-hexenoic acid in constructing complex peptide architectures. Researchers have leveraged its unique properties to synthesize bioactive peptides with potential applications in drug discovery and therapeutic development. For instance, studies have demonstrated its utility in creating peptide-based inhibitors for enzymes involved in various pathological processes, such as cancer progression and neurodegenerative diseases.

The structural integrity of Fmoc-(s)-3-amino-5-hexenoic acid plays a pivotal role in its functionality. The presence of the double bond at the 5-position introduces conformational flexibility, which is essential for mimicking natural peptide motifs. This feature has been exploited in designing peptides that can bind to specific targets with high affinity and selectivity. Moreover, the Fmoc group ensures that the amino terminus remains protected during synthesis, preventing unwanted side reactions and ensuring high yields.

From an analytical standpoint, Fmoc-(s)-3-amino-5-hexenoic acid has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its stereochemical purity and structural integrity, which are critical for its use in high-throughput screening platforms. Additionally, its stability under various reaction conditions has been evaluated, making it a reliable reagent for large-scale peptide synthesis.

In terms of applications, Fmoc-(s)-3-amino-5-hexenoic acid has found utility in diverse areas beyond traditional peptide synthesis. For example, it has been employed as a building block in the construction of bio-inspired materials, such as self-assembling peptides and hydrogels. These materials exhibit unique mechanical properties and have shown promise in tissue engineering and regenerative medicine.

Recent research has also explored the use of Fmoc-(s)-3-amino-5-hexenoic acid in click chemistry reactions, where its alkyne functionality enables rapid and efficient conjugation with other molecules. This approach has facilitated the development of multivalent ligands and sensors with enhanced sensitivity and specificity.

Looking ahead, the continued exploration of Fmoc-(s)-3-amino-5-hexenoic acid's properties is expected to unlock new opportunities in chemical biology and materials science. Its versatility as a building block positions it as an indispensable tool for researchers aiming to design innovative solutions to complex biological problems.